Macdougallin
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Overview
Description
Macdougallin is a natural product found in Myrtillocactus geometrizans with data available.
Scientific Research Applications
Cancer Cell Growth Inhibition
Macdougallin has been studied for its effects on cancer cells. A study investigated the impact of macdougallin on colon and breast cancer cells, specifically HCT-15 and MCF-7 cell lines. The research found that macdougallin induced growth inhibition and apoptosis in a time- and dose-dependent manner. Additionally, it was observed that macdougallin led to cell cycle arrest and increased the proportion of cells in the G0/G1 phase, along with inducing PARP cleavage in these cancer cells (Bolaños-Carrillo et al., 2015).
Insect Growth Regulation
Macdougallin has also been found to exhibit insecticidal and insect growth regulatory activity. In a study focusing on its effects against Spodoptera frugiperda (a pest of corn) and Tenebrio molitor (a pest of stored grains), macdougallin showed significant activity. This compound was found to influence pre-emergence metabolism in Coleoptera and delay pupation in S. frugiperda larvae. The study highlights its potential as a natural insecticidal agent (Cespedes et al., 2005).
Anti-Inflammatory Properties
Research has also been conducted on the anti-inflammatory activities of macdougallin. In studies using mouse and rat models, macdougallin demonstrated inhibitory effects on induced edema, comparable to indomethacin, a standard anti-inflammatory drug. The compound also exhibited cytotoxicity against various human cancer cell lines, indicating its potential in cancer therapy as well (Salazar et al., 2011).
properties
Molecular Formula |
C28H48O2 |
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Molecular Weight |
416.7 g/mol |
IUPAC Name |
(3S,5S,6S,10S,13R,14R,17R)-10,13,14-trimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,3,4,5,6,7,11,12,15,16,17-dodecahydrocyclopenta[a]phenanthrene-3,6-diol |
InChI |
InChI=1S/C28H48O2/c1-18(2)8-7-9-19(3)21-11-14-28(6)23-17-25(30)24-16-20(29)10-13-26(24,4)22(23)12-15-27(21,28)5/h18-21,24-25,29-30H,7-17H2,1-6H3/t19-,20+,21-,24-,25+,26-,27-,28+/m1/s1 |
InChI Key |
UABOMWGETQHETN-SWSFJFIFSA-N |
Isomeric SMILES |
C[C@H](CCCC(C)C)[C@H]1CC[C@@]2([C@@]1(CCC3=C2C[C@@H]([C@@H]4[C@@]3(CC[C@@H](C4)O)C)O)C)C |
Canonical SMILES |
CC(C)CCCC(C)C1CCC2(C1(CCC3=C2CC(C4C3(CCC(C4)O)C)O)C)C |
synonyms |
macdougallin |
Origin of Product |
United States |
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